Cas no 956202-33-8 (1-4-(morpholin-4-yl)phenyl-3-(2-phenylhydrazin-1-yl)pyrrolidine-2,5-dione)

• Product Name: 1-4-(morpholin-4-yl)phenyl-3-(2-phenylhydrazin-1-yl)pyrrolidine-2,5-dione
• CAS No: 956202-33-8
• MF: C₂₀H₂₂N₄O₃
• MW: 366.413684368134
• CID: 5903184
• PubChem ID: 2963481
• Update Time: 2025-10-29

1-4-(morpholin-4-yl)phenyl-3-(2-phenylhydrazin-1-yl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-morpholinyl)phenyl]-3-(2-phenylhydrazino)-2,5-pyrrolidinedione
• 2,5-Pyrrolidinedione, 1-[4-(4-morpholinyl)phenyl]-3-(2-phenylhydrazinyl)-
• AKOS016319359
• AB00361886-02
• SR-01000284407-1
• 1-(4-morpholinophenyl)-3-(2-phenylhydrazinyl)pyrrolidine-2,5-dione
• AKOS002311195
• F1751-0031
• 1-[4-(MORPHOLIN-4-YL)PHENYL]-3-(2-PHENYLHYDRAZIN-1-YL)PYRROLIDINE-2,5-DIONE
• SR-01000284407
• 1-(4-morpholin-4-ylphenyl)-3-(2-phenylhydrazinyl)pyrrolidine-2,5-dione
• AS-871/42855509
• 956202-33-8
• 1-4-(morpholin-4-yl)phenyl-3-(2-phenylhydrazin-1-yl)pyrrolidine-2,5-dione

• Inchi： 1S/C20H22N4O3/c25-19-14-18(22-21-15-4-2-1-3-5-15)20(26)24(19)17-8-6-16(7-9-17)23-10-12-27-13-11-23/h1-9,18,21-22H,10-14H2
• InChI Key： UUPOTHRJWAPSEX-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(N3CCOCC3)C=C2)C(=O)CC(NNC2=CC=CC=C2)C1=O

Computed Properties

• Exact Mass: 366.16919058g/mol
• Monoisotopic Mass: 366.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.9Ų

Additional information on 1-4-(morpholin-4-yl)phenyl-3-(2-phenylhydrazin-1-yl)pyrrolidine-2,5-dione

Chemical Profile of 1-4-(morpholin-4-yl)phenyl-3-(2-phenylhydrazin-1-yl)pyrrolidine-2,5-dione (CAS No. 956202-33-8)

The compound 1-4-(morpholin-4-yl)phenyl-3-(2-phenylhydrazin-1-yl)pyrrolidine-2,5-dione, identified by its CAS number 956202-33-8, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a morpholin-4-yl substituent and a phenylhydrazin-1-yl moiety in its core structure suggests a rich chemical reactivity that could be leveraged for drug design and development.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry, particularly for their role in modulating biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. The 1-(4-morpholinophenyl)-3-(2-hydrazinophenyl)pyrrolidine-2,5-dione scaffold, as exemplified by this compound, has shown promise in preclinical models for its ability to interact with multiple targets simultaneously. This multitarget engagement approach is increasingly favored in modern drug discovery due to its potential to enhance efficacy while minimizing side effects.

The morpholin-4-yl group is known for its ability to enhance solubility and bioavailability, which are critical factors in drug formulation. Additionally, the hydrazinyl moiety can participate in hydrogen bonding interactions with biological targets, making it a valuable feature for designing molecules with high affinity and selectivity. The dione functionality at the 2,5 positions of the pyrrolidine ring contributes to the compound's stability and reactivity, enabling further derivatization and optimization.

In the context of current pharmaceutical research, this compound has been investigated for its potential role in addressing neurological disorders. Preliminary findings suggest that it may modulate enzymes involved in neurotransmitter synthesis and degradation. The phenylhydrazin-1-yl substituent, in particular, has been observed to exhibit inhibitory activity against certain enzymes linked to neuroinflammation. This aligns with the growing interest in targeting inflammation as a therapeutic strategy for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1-(4-morpholinophenyl)-3-(2-hydrazinophenyl)pyrrolidine-2,5-dione involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The use of advanced catalytic systems has been explored to improve efficiency and reduce environmental impact. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the core pyrrolidine ring with high precision. These methodologies are in line with the broader trend toward green chemistry principles in pharmaceutical manufacturing.

Evaluation of the compound's pharmacokinetic properties has revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME). Studies indicate that it exhibits moderate oral bioavailability and favorable tissue distribution, suggesting potential for systemic therapy. Furthermore, preliminary toxicological assessments have shown no significant adverse effects at tested doses, reinforcing its safety profile for further development.

The integration of computational chemistry techniques has played a crucial role in understanding the molecular interactions of this compound. Molecular docking simulations have been used to predict binding affinities with various biological targets, providing insights into its mechanism of action. These simulations have also guided structural optimization efforts aimed at enhancing potency and selectivity. The use of artificial intelligence-driven platforms has accelerated the design process by rapidly screening large libraries of analogs.

Future research directions include exploring the compound's potential as an antiviral agent. The unique structural features of 1-(4-morpholinophenyl)-3-(2-hydrazinophenyl)pyrrolidine-2,5-dione make it a candidate for inhibiting viral proteases and polymerases. Additionally, studies are underway to investigate its effects on metabolic pathways implicated in obesity and type 2 diabetes. The multifaceted pharmacological properties of this molecule position it as a versatile tool for addressing multiple diseases simultaneously.

The development of novel drug candidates often involves collaboration between academic institutions and pharmaceutical companies. This compound serves as an excellent example of how interdisciplinary research can lead to innovative therapeutics. By combining expertise in organic synthesis, computational modeling, and biological testing, researchers are paving the way for next-generation treatments that address unmet medical needs.

In conclusion,1-(4-morpholinophenyl)-3-(2-hydrazinophenyl)pyrrolidine-2,5-dione (CAS No. 956202-33-8) represents a promising candidate for further therapeutic development. Its unique structure and demonstrated biological activity make it a valuable asset in pharmaceutical research. As advancements continue in synthetic methodologies and computational tools,this compound is poised to contribute significantly to the discovery of new treatments across multiple therapeutic areas.